Cas no 107811-28-9 (Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl-)
107811-28-9 structure
Product Name:Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl-
CAS No:107811-28-9
MF:C9H14N4O2S
MW:242.298059940338
CID:192051
PubChem ID:3065363
Update Time:2025-04-19
Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl- Chemical and Physical Properties
Names and Identifiers
-
- Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl-
- Butanediamide,N-propyl-N'-1,3,4-thiadiazol-2-yl- (9CI)
- N-propyl-N'-(1,3,4-thiadiazol-2-yl)butanediamide
- N-Propyl-N'-(1,3,4-thiadiazol-2-yl)succinamide
- 107811-28-9
- DTXSID90148268
- Succinamide, N-propyl-N'-(1,3,4-thiadiazol-2-yl)-
- Butanediamide, N-propyl-N'-1,3,4-thiadiazol-2-yl-
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- Inchi: 1S/C9H14N4O2S/c1-2-5-10-7(14)3-4-8(15)12-9-13-11-6-16-9/h6H,2-5H2,1H3,(H,10,14)(H,12,13,15)
- InChI Key: FQJGPPMKLMXTQZ-UHFFFAOYSA-N
- SMILES: S1C=NN=C1NC(CCC(NCCC)=O)=O
Computed Properties
- Exact Mass: 242.08392
- Monoisotopic Mass: 242.084
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 112Ų
Experimental Properties
- Density: 1.296
- Refractive Index: 1.576
- PSA: 83.98
- LogP: 2.27280
Butanediamide,N1-propyl-N4-1,3,4-thiadiazol-2-yl- Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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